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Compound of Interest

Compound Name: 3-(Benzyloxy)oxan-4-one

Cat. No.: B1374294

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Benzyloxy)oxan-4-one, also known as 3-(benzyloxy)tetrahydro-4H-pyran-4-one, is a
heterocyclic ketone with the chemical formula C12H1403.[1][2] Its structure, featuring a
benzyloxy group attached to an oxanone ring, makes it a molecule of interest in synthetic
organic chemistry and potentially in medicinal chemistry as a building block for more complex
molecules. This guide provides a summary of its known physicochemical properties. While
extensive experimental data for this specific compound is limited in publicly available literature,
this document compiles the available information and presents a generalized overview of
relevant experimental procedures.

Physicochemical Properties

Quantitative data regarding the melting point, boiling point, solubility, and pKa of 3-
(Benzyloxy)oxan-4-one are not readily available in the cited literature. However, its basic
molecular properties have been identified. The compound exists as a white solid at room
temperature.[3]

Table 1: Physicochemical Data for 3-(Benzyloxy)oxan-4-one
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Property Value Source(s)
Molecular Formula C12H1403 [1112]
Molecular Weight 206.24 g/mol [11[2][3]

CAS Number 1351450-56-0 [11[21131[4]1[5][6]
Physical Form White Solid [3]

3-(Benzyloxy)dihydro-2H-
Synonyms pyran-4(3H)-one, 3-Benzyloxy-  [1][3]
tetrahydro-pyran-4-one

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Experimental Protocols

Detailed experimental protocols for the specific synthesis and characterization of 3-
(Benzyloxy)oxan-4-one are not available in the searched literature. However, general
methods for the synthesis of related heterocyclic ketones and characterization techniques are
well-established.

General Synthesis of Heterocyclic Ketones

The synthesis of oxanone derivatives often involves multi-step reactions that can include
cyclization, oxidation, and protection/deprotection of functional groups. A general workflow for
the synthesis of a substituted oxanone is depicted below. The synthesis of related compounds,
such as 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid, involves steps like the reaction of a
starting material with benzyl bromide, followed by oxidation.[7][8] The purification of such
compounds typically involves extraction and recrystallization.[7][8]

Characterization Techniques
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Standard analytical techniques are used to confirm the structure and purity of synthesized
heterocyclic compounds.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
elucidating the molecular structure.

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, confirming the compound's identity.

o Chromatography: Techniques like Thin-Layer Chromatography (TLC) are used to monitor
reaction progress, while Column Chromatography is employed for purification.

Visualizations
General Synthesis and Characterization Workflow

As no specific signaling pathways involving 3-(Benzyloxy)oxan-4-one have been identified in
the literature, a generalized workflow for the synthesis and characterization of a heterocyclic
ketone is presented below. This diagram illustrates the logical progression from starting
materials to a purified and characterized final product.
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Caption: General workflow for synthesis and characterization of a heterocyclic ketone.
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Biological Activity

There is currently no information available in the public domain regarding the biological activity
or potential signaling pathway involvement of 3-(Benzyloxy)oxan-4-one. Biological screening
of this compound against various targets would be necessary to determine its pharmacological
relevance. The general class of 4H-pyran derivatives has been investigated for various
biological activities, including antioxidant, antibacterial, and anticancer properties.[9] However,
these findings are not directly applicable to 3-(Benzyloxy)oxan-4-one without specific
experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-(benzyloxy)oxan-4-one Nine Chongging Chemdad Co. , Ltd [chemdad.com]
. chemicalbook.com [chemicalbook.com]

. sigmaaldrich.com [sigmaaldrich.com]

. Page loading... [wap.guidechem.com]

. Page loading... [wap.guidechem.com]

. 1351450-56-0|3-(Benzyloxy)dihydro-2H-pyran-4(3H)-one|BLD Pharm [bldpharm.com]

°
~ » ol EEN w N =

. W02020132820A1 - Synthesis method for 3-(benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid
- Google Patents [patents.google.com]

o 8. 3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid synthesis - chemicalbook
[chemicalbook.com]

e 9. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial
and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and
ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 3-(Benzyloxy)oxan-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1374294#physicochemical-properties-of-3-
benzyloxy-oxan-4-one]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1374294?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9317316/
https://www.benchchem.com/product/b1374294?utm_src=pdf-body
https://www.benchchem.com/product/b1374294?utm_src=pdf-custom-synthesis
https://www.chemdad.com/index.php?c=article&id=70769
https://www.chemicalbook.com/msds/3-benzyloxy-oxan-4-one.htm
https://www.sigmaaldrich.com/HK/zh/product/jwpharmlabllc/jwph93d8b4bf
https://wap.guidechem.com/dictionary/en/33888-01-6.html
https://wap.guidechem.com/dictionary/en/26354-94-9.html
https://www.bldpharm.com/products/1351450-56-0.html
https://patents.google.com/patent/WO2020132820A1/en
https://patents.google.com/patent/WO2020132820A1/en
https://www.chemicalbook.com/synthesis/3-benzyloxy-4-oxo-4h-pyran-2-carboxylic-acid.htm
https://www.chemicalbook.com/synthesis/3-benzyloxy-4-oxo-4h-pyran-2-carboxylic-acid.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9317316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9317316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9317316/
https://www.benchchem.com/product/b1374294#physicochemical-properties-of-3-benzyloxy-oxan-4-one
https://www.benchchem.com/product/b1374294#physicochemical-properties-of-3-benzyloxy-oxan-4-one
https://www.benchchem.com/product/b1374294#physicochemical-properties-of-3-benzyloxy-oxan-4-one
https://www.benchchem.com/product/b1374294#physicochemical-properties-of-3-benzyloxy-oxan-4-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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